Cas no 1261854-59-4 (4-Chloromethyl-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl)

• Product Name: 4-Chloromethyl-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl
• CAS No: 1261854-59-4
• MF: C₁₅H₉ClF₆O
• MW: 354.674784421921
• CID: 4996588
• Update Time: 2025-06-14

4-Chloromethyl-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl

• Inchi： 1S/C15H9ClF6O/c16-8-11-2-1-10(7-13(11)14(17,18)19)9-3-5-12(6-4-9)23-15(20,21)22/h1-7H,8H2
• InChI Key： PSYGXSHKOJBJLM-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C(F)(F)F)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 6
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloromethyl-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl

Comprehensive Overview of 4-Chloromethyl-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS No. 1261854-59-4)

4-Chloromethyl-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS No. 1261854-59-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique biphenyl backbone and functional groups such as chloromethyl and trifluoromethoxy, offers a wide range of applications due to its chemical stability and reactivity. Researchers and industries are increasingly exploring its potential in drug discovery, where its structural motifs are leveraged to enhance bioavailability and target specificity.

The growing interest in fluorinated compounds like 4-Chloromethyl-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl stems from their ability to improve metabolic stability and lipophilicity in drug molecules. This aligns with current trends in medicinal chemistry, where trifluoromethyl groups are frequently incorporated to optimize pharmacokinetic properties. Additionally, the compound's chloromethyl group provides a versatile handle for further derivatization, making it a valuable intermediate in synthetic chemistry. Its relevance in agrochemicals is also notable, as fluorinated biphenyls are often used to develop pesticides with enhanced efficacy and environmental compatibility.

From an industrial perspective, the demand for CAS No. 1261854-59-4 is driven by its role in the synthesis of high-performance materials. For instance, its incorporation into liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs) has been explored due to its ability to modulate electronic properties. This ties into the broader market trend of sustainable and energy-efficient technologies, where fluorinated aromatic compounds play a pivotal role. As industries strive to meet regulatory standards and consumer demands for greener products, the versatility of this compound positions it as a key player in innovation.

In the context of synthetic methodologies, 4-Chloromethyl-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl is often synthesized via cross-coupling reactions, such as Suzuki-Miyaura or Ullmann couplings, which are widely discussed in academic and industrial research. These methods highlight the compound's compatibility with modern catalytic processes, a topic frequently searched by chemists seeking efficient and scalable synthetic routes. Furthermore, its stability under various conditions makes it a reliable candidate for high-throughput screening in drug development, addressing the need for rapid and cost-effective discovery pipelines.

The safety and handling of CAS No. 1261854-59-4 are also critical considerations for researchers. While not classified as hazardous, proper storage and handling protocols are essential to maintain its integrity. This aligns with the increasing focus on laboratory safety and sustainable chemistry practices, which are hot topics in scientific communities. By adhering to best practices, users can maximize the compound's utility while minimizing environmental impact, a priority for modern research institutions.

Looking ahead, the potential applications of 4-Chloromethyl-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl are expected to expand as interdisciplinary research continues to uncover new uses. Its combination of fluorine and chlorine substituents offers a unique chemical profile that can be tailored for specific needs, whether in life sciences or material engineering. As such, this compound remains a subject of active investigation, with its value likely to grow in tandem with advancements in synthetic chemistry and industrial applications.